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Compound of Interest

Compound Name: 6-Cyano-7-azaindole

Cat. No.: B066550 Get Quote

Application Notes and Protocols for 6-Cyano-7-
azaindole
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Cyano-7-azaindole is a heterocyclic compound of interest in medicinal chemistry and drug

discovery. The azaindole scaffold is a recognized privileged structure, and the incorporation of

a cyano group can modulate the electronic properties and binding interactions of the molecule.

This document provides a detailed protocol for the dissolution and handling of 6-Cyano-7-
azaindole in a laboratory setting, ensuring safe and effective preparation for various research

applications.

Physicochemical and Safety Data
Proper handling of 6-Cyano-7-azaindole requires an understanding of its physical properties

and safety information. The following table summarizes key data for this compound.
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Property Value Source

CAS Number 189882-33-5 [1][2]

Molecular Formula C₈H₅N₃ [1][2]

Molecular Weight 143.15 g/mol [2]

Appearance Solid [1]

Melting Point 187.4 °C [1]

Boiling Point 373.2 °C at 760 mmHg [1]

Storage

Store at room temperature in a

well-closed container,

protected from light in a cool,

dry place.

Safety Information:

6-Cyano-7-azaindole should be handled with care, following standard laboratory safety

procedures. The Safety Data Sheet (SDS) indicates the following hazards:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with

plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Always consult the full Safety Data Sheet before handling this compound.

Solubility Profile
Quantitative solubility data for 6-Cyano-7-azaindole in common laboratory solvents is not

readily available. Based on the behavior of structurally similar azaindole derivatives, which can

exhibit poor solubility, a qualitative assessment suggests the following:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eab97?context=bbe
https://synquestlabs.com/ProductV2/ProductDetail/104012
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eab97?context=bbe
https://synquestlabs.com/ProductV2/ProductDetail/104012
https://synquestlabs.com/ProductV2/ProductDetail/104012
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eab97?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eab97?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987eab97?context=bbe
https://www.benchchem.com/product/b066550?utm_src=pdf-body
https://www.benchchem.com/product/b066550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Likely Soluble

Recommended as the primary

solvent for creating stock

solutions.

N,N-Dimethylformamide (DMF) Likely Soluble
A potential alternative to

DMSO.

N-Methyl-2-pyrrolidone (NMP) Likely Soluble
Another polar aprotic solvent

that may be effective.

Methanol, Ethanol Sparing to Poorly Soluble

May be useful for some

applications but may not

achieve high concentrations.

Acetone Poorly Soluble

A related 7-azaindole

compound showed low

solubility in acetone.

Water / Aqueous Buffers Likely Insoluble

Direct dissolution is not

recommended. Dilution of

stock solutions into aqueous

media should be done with

caution to avoid precipitation.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of 6-Cyano-7-azaindole in

DMSO.

Materials:

6-Cyano-7-azaindole (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Spatula

Appropriate glass vial with a screw cap

Vortex mixer

Bath sonicator

Procedure:

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and nitrile gloves.

Weighing: Tare a clean, dry vial on the analytical balance. Carefully weigh out 1.43 mg of 6-
Cyano-7-azaindole and transfer it to the vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial containing the compound.

Dissolution:

Securely cap the vial.

Vortex the mixture for 1-2 minutes.

If the solid is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.

Visually inspect the solution to ensure no solid particles remain.

If necessary, gentle warming (to 30-40 °C) can be applied, but be cautious as this may

degrade the compound.

Storage: Store the stock solution at -20°C or -80°C in small, single-use aliquots to minimize

freeze-thaw cycles.

Protocol for Dilution into Aqueous Media for Biological
Assays
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Care must be taken when diluting DMSO stock solutions into aqueous buffers to prevent

precipitation.

Procedure:

Intermediate Dilution (Optional but Recommended): Perform serial dilutions of the high-

concentration stock solution in 100% DMSO to get closer to the final desired concentration.

Final Dilution:

Aliquot the required volume of aqueous assay buffer into a tube.

While vortexing the buffer, add the required volume of the DMSO stock solution dropwise.

This rapid mixing helps to disperse the compound before it has a chance to precipitate.

Ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid

solvent-induced toxicity or artifacts.

Always include a vehicle control (assay media with the same final DMSO concentration) in

your experiments.

Visualized Workflows
The following diagrams illustrate the key processes for handling and dissolving 6-Cyano-7-
azaindole.
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Preparation of 6-Cyano-7-azaindole Stock Solution

Start: Obtain Solid Compound

Weigh 1.43 mg of
6-Cyano-7-azaindole

Add 1.0 mL of
Anhydrous DMSO

Dissolve Compound

Vortex for 1-2 minutes

Sonicate if Necessary

Visually Inspect for
Complete Dissolution

Not Dissolved

Aliquot and Store at
-20°C or -80°C

Dissolved

End: 10 mM Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of 6-Cyano-7-azaindole in DMSO.
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Solvent Selection for 6-Cyano-7-azaindole

Define Experimental Need

High Concentration
Stock Solution?

Aqueous Biological Assay?

No

Use DMSO, DMF, or NMP

Yes

Organic Synthesis?

No

Use DMSO stock and dilute
carefully into aqueous media.

Keep final DMSO <0.5%

Yes

Select a compatible aprotic
solvent (e.g., DMF, THF)

based on reaction conditions

Yes

Consider other organic solvents
(e.g., Methanol, Ethanol)

if high concentration is not needed

No

Click to download full resolution via product page

Caption: Decision-making workflow for selecting a suitable solvent for 6-Cyano-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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